Cas no 2172371-80-9 ({1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine)

{1-(5-Bromo-2-methylphenyl)methylazetidin-2-yl}methanamine is a brominated aromatic compound featuring an azetidine scaffold with a pendant aminomethyl group. This structure confers potential utility as an intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules targeting central nervous system (CNS) disorders or receptor modulation. The bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, while the azetidine ring offers conformational rigidity, potentially improving binding affinity in drug design. The primary amine group provides a handle for derivatization or salt formation, facilitating solubility optimization. This compound's balanced lipophilicity, attributed to the aromatic and aliphatic components, may support blood-brain barrier permeability in therapeutic applications. Its synthetic versatility makes it valuable for medicinal chemistry research.
{1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine structure
2172371-80-9 structure
Product Name:{1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine
CAS No:2172371-80-9
MF:C12H17BrN2
MW:269.180782079697
CID:5772271
PubChem ID:165518217
Update Time:2025-06-09

{1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

    • 2172371-80-9
    • EN300-1282410
    • {1-[(5-bromo-2-methylphenyl)methyl]azetidin-2-yl}methanamine
    • {1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine
    • Inchi: 1S/C12H17BrN2/c1-9-2-3-11(13)6-10(9)8-15-5-4-12(15)7-14/h2-3,6,12H,4-5,7-8,14H2,1H3
    • InChI Key: DLHYXIUIXGSNPM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C)=C(C=1)CN1CCC1CN

Computed Properties

  • Exact Mass: 268.05751g/mol
  • Monoisotopic Mass: 268.05751g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 29.3Ų

{1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1282410-1.0g
{1-[(5-bromo-2-methylphenyl)methyl]azetidin-2-yl}methanamine
2172371-80-9
1g
$0.0 2023-06-07
Enamine
EN300-1282410-50mg
{1-[(5-bromo-2-methylphenyl)methyl]azetidin-2-yl}methanamine
2172371-80-9
50mg
$888.0 2023-10-01
Enamine
EN300-1282410-100mg
{1-[(5-bromo-2-methylphenyl)methyl]azetidin-2-yl}methanamine
2172371-80-9
100mg
$930.0 2023-10-01
Enamine
EN300-1282410-250mg
{1-[(5-bromo-2-methylphenyl)methyl]azetidin-2-yl}methanamine
2172371-80-9
250mg
$972.0 2023-10-01
Enamine
EN300-1282410-500mg
{1-[(5-bromo-2-methylphenyl)methyl]azetidin-2-yl}methanamine
2172371-80-9
500mg
$1014.0 2023-10-01
Enamine
EN300-1282410-1000mg
{1-[(5-bromo-2-methylphenyl)methyl]azetidin-2-yl}methanamine
2172371-80-9
1000mg
$1057.0 2023-10-01
Enamine
EN300-1282410-2500mg
{1-[(5-bromo-2-methylphenyl)methyl]azetidin-2-yl}methanamine
2172371-80-9
2500mg
$2071.0 2023-10-01
Enamine
EN300-1282410-5000mg
{1-[(5-bromo-2-methylphenyl)methyl]azetidin-2-yl}methanamine
2172371-80-9
5000mg
$3065.0 2023-10-01
Enamine
EN300-1282410-10000mg
{1-[(5-bromo-2-methylphenyl)methyl]azetidin-2-yl}methanamine
2172371-80-9
10000mg
$4545.0 2023-10-01

Additional information on {1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine

Chemical Profile of {1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine (CAS No. 2172371-80-9)

{1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine, identified by its CAS number 2172371-80-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class, characterized by a five-membered ring containing two nitrogen atoms. The presence of a bromo substituent at the 5-position of the phenyl ring and a methyl group at the 2-position introduces unique electronic and steric properties, making it a promising candidate for further chemical and biological exploration.

The structural motif of {1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine is particularly intriguing due to its potential for biological activity. The azetidine ring is a common scaffold in drug discovery, known for its ability to mimic natural amino acid structures, thereby facilitating interactions with biological targets. The bromo and methyl substituents on the phenyl ring enhance the compound's lipophilicity, which is often a critical factor in drug absorption and distribution.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like {1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine are being investigated for their potential applications in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The unique structural features of this compound make it an attractive starting point for designing molecules that can modulate specific biological pathways.

One of the most exciting aspects of {1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine is its potential as a building block for more complex drug candidates. The azetidine core can be functionalized in numerous ways, allowing chemists to tailor the compound's properties to specific biological targets. For instance, modifications at the nitrogen atoms or the side chain can alter the compound's solubility, stability, and binding affinity.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in drug design. By systematically varying the substituents on {1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine, researchers can gain insights into how different structural features influence biological activity. This approach has led to the discovery of several lead compounds with promising therapeutic profiles. For example, derivatives of this molecule have shown inhibitory effects on certain enzymes implicated in cancer progression.

The role of computational chemistry in optimizing drug candidates cannot be overstated. Advanced computational methods are being employed to predict the binding modes of {1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine to biological targets, thereby accelerating the drug discovery process. These simulations help identify key interactions between the compound and its target proteins, guiding chemists in making informed decisions about further modifications.

In addition to its potential as an active pharmaceutical ingredient (API), {1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine may also serve as an intermediate in synthesizing other pharmacologically relevant compounds. Its versatile structure allows for multiple points of functionalization, making it a valuable tool in synthetic organic chemistry. Researchers are exploring various synthetic routes to access this compound efficiently, with an emphasis on green chemistry principles to minimize environmental impact.

The development of novel synthetic methodologies is another area where {1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine has shown promise. Catalytic processes and transition metal-catalyzed reactions are being employed to streamline the synthesis of this compound and its derivatives. These advancements not only improve yield but also reduce costs associated with drug production.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. {1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine represents a prime example of how structural innovation can lead to breakthroughs in medicine. By leveraging cutting-edge chemical techniques and interdisciplinary collaboration, researchers are paving the way for next-generation therapeutics that address unmet medical needs.

The future prospects for {1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine are bright, with ongoing research aimed at expanding its applications across multiple therapeutic domains. As more data becomes available on its biological activity and pharmacokinetic properties, this compound is poised to make significant contributions to pharmaceutical science.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent